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Compound of Interest

Compound Name: 3-(Benzyloxy)-5-bromopyridine

Cat. No.: B149516 Get Quote

Technical Data for 3-(Benzyloxy)-5-
bromopyridine
This guide provides the core physicochemical properties of 3-(Benzyloxy)-5-bromopyridine, a

compound utilized in pharmaceutical research and organic synthesis. The information is

intended for researchers, scientists, and professionals in drug development.

Core Chemical Properties
The fundamental molecular data for 3-(Benzyloxy)-5-bromopyridine is summarized below.

Property Value Citations

Molecular Formula C₁₂H₁₀BrNO [1][2][3]

Molecular Weight 264.12 g/mol [2][3]

CAS Number 130722-95-1 [1][2][3]

Applicability of Further Technical Data
The user request included requirements for experimental protocols and signaling pathway

diagrams. For the specific query of determining the molecular formula and weight of a known

chemical compound like 3-(Benzyloxy)-5-bromopyridine, these elements are not applicable.
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Experimental Protocols: The molecular weight and formula are fundamental, calculated

properties of a well-characterized molecule. Standardized techniques like mass spectrometry

and elemental analysis are used for initial structure elucidation, but detailed, novel

experimental protocols are not necessary to report these established values.

Signaling Pathways and Logical Diagrams: These visualizations are used to describe

complex biological or chemical processes, interactions, and workflows. The determination of

a molecule's weight and formula is a direct calculation based on its atomic composition and

does not involve a multi-step pathway or logical relationship that would necessitate a

Graphviz diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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